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Compound of Interest

Compound Name: Fba 185

Cat. No.: B1194197

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fba 185, also known by its chemical name 2,2'-(2,5-thiophenediyl)bis-benzoxazole, is a
heterocyclic organic compound widely recognized for its application as a fluorescent brightener.
This technical guide provides a comprehensive overview of its chemical structure,
physicochemical properties, and a detailed methodology for its synthesis. The document also
elucidates the fundamental mechanism of its action as an optical brightening agent.

Chemical Structure and Identification

Fba 185 is characterized by a central thiophene ring bonded to two benzoxazole moieties at
the 2 and 5 positions. This conjugated system of aromatic rings is the primary determinant of its
chemical and photophysical properties.

Chemical Structure:

Key Identifiers:

e |[UPAC Name: 2-[5-(1,3-benzoxazol-2-yl)thiophen-2-yl]-1,3-benzoxazole[1]
e CAS Number: 2866-43-5[1][2][3]

e Molecular Formula: C1sH10N202S[1][2]
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e Synonyms: Fluorescent Brightener 185, 2,5-Bis(2-benzoxazolyl)thiophene, Uvitex EBF[1]

Physicochemical Properties

A summary of the key physicochemical properties of Fba 185 is presented in the table below.
This data is essential for understanding its behavior in various solvents and its suitability for
different applications.

Property Value Reference
Molecular Weight 318.35 g/mol [2]
Appearance Slightly yellowish crystalline

powder
Melting Point 216-220 °C
Boiling Point 466.4 °C at 760 mmHg [2]
Density 1.385 g/cm3 [2]
Flash Point 235.9 °C [2]
Refractive Index 1.715 [2]
Vapor Pressure 1.98E-08 mmHg at 25°C [2]
Topological Polar Surface Area  80.3 A2 [1]
XLogP3-AA 4.7 [1]

Experimental Protocols: Synthesis of Fba 185

The synthesis of Fba 185 is typically achieved through a condensation reaction between 2-
aminophenol and thiophene-2,5-dicarboxylic acid. The following protocol is a representative
method for its preparation.

Materials:
e 2-Aminophenol

e Thiophene-2,5-dicarboxylic acid
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e Boric acid (catalyst)

» High-boiling point inert solvent (e.qg., trichlorobenzene)
» Ethanol (for washing)

Procedure:

« In a reaction vessel equipped with a stirrer, thermometer, and a distillation condenser, add 2-
aminophenol and thiophene-2,5-dicarboxylic acid to a high-boiling point inert solvent.

e Add a catalytic amount of boric acid to the mixture.
e Heat the reaction mixture to a temperature of 160-260 °C with constant stirring.

e The condensation reaction will produce water as a byproduct, which is continuously removed
from the reaction mixture by distillation to drive the equilibrium towards product formation.

o Monitor the progress of the reaction by thin-layer chromatography (TLC).

e Once the reaction is complete, cool the mixture to room temperature, which will cause the
crude Fba 185 to precipitate.

« Filter the crude product and wash it with a suitable solvent, such as cold ethanol, to remove
any unreacted starting materials and impurities.

e The purified Fba 185 is then dried under vacuum.

» Further purification can be achieved by recrystallization from a suitable solvent like
chlorobenzene to obtain a product with high purity.

Mechanism of Action: Fluorescence

Fba 185 functions as a fluorescent brightener by absorbing ultraviolet (UV) radiation and re-
emitting it as visible blue light. This process, known as fluorescence, effectively masks any
inherent yellowness of a material and enhances its perceived whiteness.

The underlying mechanism involves the following steps:
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o Excitation: The tt-electron system of the conjugated Fba 185 molecule absorbs photons from
the UV region of the electromagnetic spectrum (typically 340-400 nm). This absorption of
energy promotes electrons from the ground state (So) to an excited singlet state (S1).

» Vibrational Relaxation: The excited molecule rapidly loses some of its energy as heat
through non-radiative vibrational relaxation, transitioning to the lowest vibrational level of the

Si state.

o Emission (Fluorescence): From the lowest vibrational level of the S1 state, the molecule
returns to the ground state (So) by emitting a photon of light. Due to the energy lost during
vibrational relaxation, the emitted photon has a lower energy (longer wavelength) than the
absorbed photon. For Fba 185, this emission occurs in the blue region of the visible
spectrum (around 400-450 nm).

This emitted blue light counteracts the yellow wavelengths reflected by the substrate, resulting

in a brighter and whiter appearance.
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Caption: A diagram illustrating the key steps in the synthesis of Fba 185.

Mechanism of Fluorescence for Fba 185
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Caption: A simplified Jablonski diagram showing the fluorescence mechanism of Fba 185.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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